Cas no 533871-85-1 (4-[(2-ethylpiperidin-1-yl)sulfonyl]-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide)

• Product Name: 4-[(2-ethylpiperidin-1-yl)sulfonyl]-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• CAS No: 533871-85-1
• MF: C₂₈H₃₆N₄O₇S
• MW: 572.673046112061
• CID: 5857079
• PubChem ID: 4100651
• Update Time: 2025-06-18

4-[(2-ethylpiperidin-1-yl)sulfonyl]-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-[(2-ethyl-1-piperidinyl)sulfonyl]-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]-
• Oprea1_023107
• F0559-0329
• 4-((2-ethylpiperidin-1-yl)sulfonyl)-N-(5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide
• 533871-85-1
• 4-[(2-ethylpiperidin-1-yl)sulfonyl]-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• AKOS024583726
• 4-(2-ethylpiperidin-1-yl)sulfonyl-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide

• Inchi： 1S/C28H36N4O7S/c1-5-21-11-9-10-16-32(21)40(34,35)22-14-12-19(13-15-22)26(33)29-28-31-30-27(39-28)20-17-23(36-6-2)25(38-8-4)24(18-20)37-7-3/h12-15,17-18,21H,5-11,16H2,1-4H3,(H,29,31,33)
• InChI Key： YJEBHSXCIYJFFA-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC(OCC)=C(OCC)C(OCC)=C2)O1)(=O)C1=CC=C(S(N2CCCCC2CC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 572.23047067g/mol
• Monoisotopic Mass: 572.23047067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 40
• Rotatable Bond Count: 12
• Complexity: 880
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 142Ų

Experimental Properties

• Density: 1.252±0.06 g/cm3(Predicted)
• pka: 9.76±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-[(2-ethylpiperidin-1-yl)sulfonyl]-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide

Introduction to 4-[(2-ethylpiperidin-1-yl)sulfonyl]-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 533871-85-1, specifically named as 4-[(2-ethylpiperidin-1-yl)sulfonyl]-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide, represents a fascinating intersection of medicinal chemistry and pharmacological innovation. This molecule has garnered attention in recent years due to its unique structural features and promising biological activities. The presence of a sulfonyl group linked to a piperidine ring and an oxadiazole moiety embedded within a benzamide framework suggests a multifaceted interaction potential with biological targets.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug discovery. The structural motif of 4-[(2-ethylpiperidin-1-yl)sulfonyl]-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide aligns well with this trend. The sulfonyl-piperidine component is well-documented for its role in modulating enzyme activity, particularly in the context of kinases and other signal transduction proteins. This region provides a stable scaffold for further derivatization while maintaining favorable pharmacokinetic properties.

The oxadiazole ring is another key feature that contributes to the compound's potential therapeutic utility. Oxadiazoles have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. In this context, the 5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl substituent introduces a bulky aromatic group that can influence both the electronic properties and the spatial orientation of the molecule. This design allows for selective binding to biological targets while minimizing off-target effects.

Benzamides are widely recognized for their role as bioactive molecules across various therapeutic areas. The benzamide moiety in 4-[(2-ethylpiperidin-1-yl)sulfonyl]-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide serves as a hinge-binding region that can interact with specific residues in protein targets. This interaction mode has been exploited in the development of drugs targeting enzymes such as cyclooxygenases (COX) and matrix metalloproteinases (MMPs). The combination of these structural elements suggests that this compound may exhibit dual or even multiple mechanisms of action.

Current research in medicinal chemistry emphasizes the development of molecules with enhanced selectivity and reduced toxicity. The unique structural composition of 4-[(2-ethylpiperidin-1-yl)sulfonyl]-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide positions it as a promising candidate for further investigation. Computational studies have indicated that the compound can adopt multiple conformations in solution, which may contribute to its versatility in binding to different biological targets.

In vitro studies have begun to explore the biological activity of this compound. Preliminary results suggest that it may exhibit inhibitory effects on certain kinases and other enzymes involved in cancer progression. The sulfonyl-piperidine moiety appears to be critical for these interactions, while the oxadiazole and benzamide components modulate binding affinity and selectivity. These findings are consistent with emerging trends in kinase inhibition research, where structurally diverse inhibitors are being designed to overcome resistance mechanisms.

The synthetic pathways for producing 4-[(2ethylpiperidin 1 ylsulfonyl]N[55(34 5triethoxyphenyl)13 4 oxadiazol 2 yl]benzamide CAS 53387185 1 have also been optimized to ensure scalability and purity. Modern synthetic techniques allow for the efficient construction of complex heterocyclic frameworks while maintaining high yields. This is particularly important for drug development pipelines, where cost-effective and reproducible synthesis is essential.

The pharmaceutical industry is increasingly interested in leveraging computational chemistry tools to accelerate drug discovery efforts. Molecular modeling studies on CAS no 53387185 1 have provided valuable insights into its binding mode with potential targets. These insights are being used to guide further structural modifications aimed at improving potency and selectivity. Such approaches align with the broader goal of precision medicine，where drugs are tailored to individual patient needs based on genetic and molecular profiles.

Future directions for research on this compound include exploring its potential in preclinical models and clinical trials。 Given its promising preclinical data， it may serve as a lead compound for developing novel therapeutics targeting diseases such as cancer， inflammation， and neurodegenerative disorders。 Additionally， investigating its interaction with other biological pathways could uncover additional therapeutic applications。

The development of new chemical entities like CAS no 53387185 1 underscores the dynamic nature of modern chemical biology。 By combining innovative molecular design with advanced computational methods， researchers are paving the way for next-generation therapeutics that offer improved efficacy and safety profiles。 As our understanding of biological systems continues to grow， compounds like this will play an increasingly important role in addressing unmet medical needs。